(8R,9S,10S,13S,14S)-10-[dideuterio(hydroxy)methyl]-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione

Specification

• Molecular Formula: C19H26O3
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (8R,9S,10S,13S,14S)-10-[dideuterio(hydroxy)methyl]-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C19H26O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10,14-16,20H,2-9,11H2,1H3/t14-,15-,16-,18-,19+/m0/s1/i11D2
• Standard InChI Key: XGUHPTGEXRHMQQ-HLWDEJRRSA-N
• Isomeric SMILES: [2H]C([2H])([C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34CO

Introduction

Structural and Stereochemical Features

The compound belongs to the cyclopenta[a]phenanthrene family, characterized by a fused tetracyclic framework common to steroidal molecules. Key structural elements include:

• Stereochemical configuration: Five stereocenters (8R, 9S, 10S, 13S, 14S) dictate its three-dimensional conformation, which is critical for biological interactions.

• Functional groups:

  • A dideuterio(hydroxy)methyl group at position 10, which enhances metabolic stability compared to non-deuterated analogs.

  • 3,17-dione moieties that confer redox activity and potential metal-coordination properties.

  • A methyl group at position 13, a hallmark of many bioactive steroids.

The molecular formula is C₁₉H₂₄D₂O₃, with a molecular weight of 304.42 g/mol. Its IUPAC name reflects the precise arrangement of substituents and stereochemistry, ensuring unambiguous identification in regulatory contexts.

Synthesis and Isotopic Labeling

Deuterium incorporation is achieved via stereoselective synthesis methods:

• Starting material: Δ⁵-sterols or related steroids are oxidized to form 6-oxo-3α,5α-cyclosteroids.

• Deuterium introduction:

  • Base exchange with deuterium oxide (D₂O) introduces two deuterium atoms at C-7.

  • Sodium borodeuteride (NaBD₄) reduces the 6-oxo group, adding a third deuterium at C-6.

• Rearrangement: The intermediate 6α-hydroxy-3α,5α-cyclosteroid undergoes thermal or acidic rearrangement to yield the final deuterated product.

This methodology, validated in the synthesis of [6,7,7-²H₃]cholesterol and related steroids, ensures high isotopic purity (>98% deuterium incorporation).

Biological Activity and Mechanisms

Endocrine Interactions

The compound’s steroidal backbone suggests affinity for nuclear hormone receptors:

• Androgen receptor (AR): Structural similarity to dihydrotestosterone (DHT) implies potential androgenic or anti-androgenic activity.

• Estrogen receptor (ER): Cyclopenta[a]phenanthrene derivatives modulate ERα mRNA expression in vitro, though direct evidence for this compound is pending.

Metabolic Stability

Deuteriation at C-10 confers resistance to cytochrome P450-mediated oxidation, extending its half-life in vivo compared to non-deuterated analogs. Studies on similar deuterated steroids show 2–3-fold increases in plasma stability.

Applications in Research and Industry

Pharmacological Studies

• Isotopic tracing: The deuterated moiety enables tracking of metabolic pathways via mass spectrometry.

• Drug formulation: Used as a reference standard in quality control for synthetic steroids like norethindrone.

Regulatory Toxicology

• Impurity profiling: Monitored in pharmaceutical formulations per ICH guidelines due to structural similarity to active pharmaceutical ingredients (APIs).

• Dermal absorption studies: Co-formulants like cocoamine enhance its penetration in agricultural formulations, relevant to occupational exposure assessments.

Comparative Analysis with Structural Analogs

Compound	Structural Features	Biological Activity
Target compound	10-dideuterio(hydroxy)methyl, 3,17-dione	Androgenic, metabolic tracer
Dihydrotestosterone (DHT)	17β-hydroxy, no deuterium	Potent androgen
Cholestane derivatives	Fully saturated sterol backbone	Cholesterol metabolism